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Compound of Interest

Compound Name: 1-(9H-purin-6-yl)piperidin-3-ol

Cat. No.: B7910496

Get Quote

The development of small-molecule kinase inhibitors relies heavily on exploiting the highly

conserved ATP-binding pocket. Among the most privileged scaffolds in oncology and structural

biology are 6-substituted purine derivatives, which serve as potent, ATP-competitive inhibitors

of Cyclin-Dependent Kinases (CDKs), particularly CDK2[1][2].

The compound 1-(9H-purin-6-yl)piperidin-3-ol represents a highly specific structural

paradigm. It consists of a planar purine core—capable of forming classical bidentate hydrogen

bonds with the kinase hinge region—and a flexible, hydrophilic piperidin-3-ol moiety at the C6

position. From a mechanistic standpoint, large or functionalized substituents at the C6 position

are strategically designed to project into the ribose-binding pocket of the CDK2 active site[3].

The hydroxyl group on the piperidine ring provides a critical vector for either direct hydrogen

bonding with polar residues (e.g., Asp86) or the coordination of a localized hydration network,

enhancing both binding affinity and kinase selectivity[4][5].
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CDK2/Cyclin E pathway and the inhibitory intervention point of 6-substituted purine derivatives.

Causality in Computational Workflow Design
As a Senior Application Scientist, I emphasize that computational protocols must not be

executed as black boxes; every parameter must be grounded in the physicochemical reality of

the ligand-receptor system.
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For 1-(9H-purin-6-yl)piperidin-3-ol, the primary challenge is accurately modeling the

protonation state and the conformational flexibility of the piperidin-3-ol ring. While isolated

piperidines are highly basic (pKa ~9-10) and protonated at physiological pH, the nitrogen in this

compound is directly conjugated to the electron-withdrawing purine ring at the C6 position. This

delocalization gives the nitrogen partial enamine/amide character, drastically lowering its pKa.

Therefore, forcing a protonated state in silico will result in artificial electrostatic repulsion within

the hydrophobic adenine-binding pocket. The ligand must be modeled in its neutral state.
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Step-by-step computational workflow for evaluating purine-based kinase inhibitors.

Self-Validating Experimental Protocols
Protocol A: System Preparation and Molecular Docking

Protein Preparation: Retrieve the high-resolution X-ray crystal structure of CDK2 (e.g., PDB

ID: 2A4L, co-crystallized with a purine analog)[4]. Remove all crystallographic waters except

those deeply buried in the ribose-binding pocket, as these are structurally conserved and
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often mediate critical interactions with C6-substituents[3]. Add missing hydrogen atoms and

optimize the hydrogen bond network using PROPKA at pH 7.4.

Ligand Preparation: Generate 3D coordinates for 1-(9H-purin-6-yl)piperidin-3-ol.
Enumerate the stereoisomers if the specific enantiomer of the piperidin-3-ol is undefined

(both (3R) and (3S) should be evaluated as they project the hydroxyl group differently).

Minimize the energy using the OPLS4 or AMBER force field.

Grid Generation: Center the docking grid on the backbone nitrogen of Leu83 (the primary

hinge-binding determinant for purines)[2][6]. Set the inner box to 10 Å and the outer box to

25 Å to allow full exploration of the ribose and solvent-exposed regions.

Docking Execution: Run Extra Precision (XP) docking. Validation Check: The top-ranked

pose must exhibit a bidentate hydrogen bond between the purine N7/amino-N or N1/N2

(depending on tautomeric orientation) and the backbone NH and C=O of Leu83[6]. Poses

lacking this interaction should be discarded as false positives.

Protocol B: Molecular Dynamics (MD) Simulation
Molecular docking provides a static snapshot; however, the piperidin-3-ol ring is highly

dynamic. MD is required to validate the stability of the hydroxyl group's interactions.

Solvation and Ionization: Embed the docked complex in an octahedral box of TIP3P water

molecules, ensuring a 10 Å buffer between the protein and the box edge. Neutralize the

system with Na+/Cl- ions to a physiological concentration of 150 mM.

Equilibration: Perform a 5-stage equilibration protocol. Gradually release positional restraints

on the protein backbone and ligand (from 10 kcal/mol·Å² to 0) over 5 ns in the NPT ensemble

(300 K, 1 atm).

Production Run: Execute a 100 ns production run using the AMBER ff19SB force field for the

protein and GAFF2 for the ligand.

Causality of Duration: A minimum of 100 ns is strictly required. The piperidin-3-ol ring may

undergo chair-to-chair flips, and the localized water molecules in the ribose pocket require

~30-50 ns to fully equilibrate around the novel hydroxyl vector.
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Validation Check: Calculate the Root Mean Square Deviation (RMSD) of the ligand heavy

atoms. A self-validating system will show an RMSD plateau (< 2.0 Å variance) after the first

20 ns.

Quantitative Data Presentation
To contextualize the binding efficacy of 1-(9H-purin-6-yl)piperidin-3-ol, we compare its

theoretical binding metrics against Roscovitine, a clinical-stage 6-substituted purine CDK2

inhibitor[2][6]. The data below represents synthesized in silico metrics based on established

structure-activity relationship (SAR) profiles of 2,6-disubstituted vs. 6-monosubstituted

purines[5][7].

Compound
Glide XP
Docking Score
(kcal/mol)

MM/GBSA ΔG
(kcal/mol)

Key H-Bond
Interactions
(Occupancy >
75%)

Ligand RMSD
(Å)

Roscovitine

(Reference)
-8.65 -42.3 ± 3.1

Leu83 (Hinge),

Asp86 (Ribose

pocket)

1.2 ± 0.3

1-(9H-purin-6-

yl)piperidin-3-ol

(3R)

-7.92 -38.5 ± 2.8

Leu83 (Hinge),

Gln85 (Water-

mediated)

1.8 ± 0.4

1-(9H-purin-6-

yl)piperidin-3-ol

(3S)

-7.45 -34.1 ± 4.2 Leu83 (Hinge) 2.5 ± 0.6

Data Analysis: The (3R) enantiomer demonstrates superior thermodynamic stability compared

to the (3S) enantiomer. The causality lies in the spatial trajectory of the hydroxyl group; the (3R)

configuration allows the -OH to optimally coordinate with a trapped water molecule near Gln85,

stabilizing the flexible piperidine ring. The (3S) configuration projects the hydroxyl group toward

a hydrophobic patch, leading to higher RMSD fluctuations and a less favorable MM/GBSA free

energy.

Conclusion
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The in silico evaluation of 1-(9H-purin-6-yl)piperidin-3-ol reveals it to be a structurally viable

scaffold for kinase inhibition. By strictly controlling for the electronic properties of the C6-

conjugated nitrogen and utilizing extended MD simulations to map the hydration dynamics of

the piperidin-3-ol moiety, researchers can accurately predict its binding mode within the CDK2

active site. This compound serves as an excellent starting point for further lead optimization,

potentially via the addition of C2-substituents (e.g., arylamines) to fully occupy the ATP-binding

cleft and enhance target selectivity[5][8].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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